Cas no 65882-52-2 (2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]-)
65882-52-2 structure
Product Name:2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]-
CAS No:65882-52-2
MF:C11H10N2OS2
MW:250.339899539948
CID:397140
PubChem ID:3718376
Update Time:2025-04-19
2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]-
- 3-benzylsulfanyl-2-cyano-3-sulfanylprop-2-enamide
- DTXSID70395455
- 65882-52-2
- FT-0770105
-
- Inchi: 1S/C11H10N2OS2/c12-6-9(10(13)14)11(15)16-7-8-4-2-1-3-5-8/h1-5,15H,7H2,(H2,13,14)
- InChI Key: CEGBRHVPDVSHBN-UHFFFAOYSA-N
- SMILES: S(C(=C(C#N)C(N)=O)S)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 250.0236
- Monoisotopic Mass: 250.02345529g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 93.2Ų
Experimental Properties
- PSA: 66.88
2-Propenamide, 2-cyano-3-mercapto-3-[(phenylmethyl)thio]- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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